3-fluoro-N-(2-methoxyphenyl)-N-((2-oxopyrrolidin-1-yl)methyl)benzamide

• IUPAC Name: 3-fluoro-N-(2-methoxyphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide
• InChI: InChI=1S/C19H19FN2O3/c1-25-17-9-3-2-8-16(17)22(13-21-11-5-10-18(21)23)19(24)14-6-4-7-15(20)12-14/h2-4,6-9,12H,5,10-11,13H2,1H3
• InChI Key: CJGKNNFZSDWPJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N(CN2CCCC2=O)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

3-fluoro-N-(2-methoxyphenyl)-N-((2-oxopyrrolidin-1-yl)methyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPB, and it is a derivative of benzamide. MPB has a molecular formula of C20H21FN2O3 and a molecular weight of 362.39 g/mol.

Scientific Research Applications

Molecular Imaging and Neurological Studies

One notable application of related compounds is in molecular imaging, particularly using positron emission tomography (PET) for neurological studies. For example, a selective serotonin 1A (5-HT(1A)) molecular imaging probe, closely related to the specified compound, was utilized to quantify 5-HT(1A) receptor densities in the living brains of Alzheimer's disease patients. This approach helped in understanding the receptor density changes associated with Alzheimer's disease and mild cognitive impairment, highlighting the compound's potential in neurodegenerative disease research (Kepe et al., 2006).

Cancer Research

In cancer research, fluorine-containing benzamide analogs, sharing structural similarities with the specified compound, were synthesized and evaluated for imaging the sigma-2 receptor status of solid tumors using PET. This research indicates the potential of such compounds in diagnosing and monitoring tumor progression, offering insights into tumor biology and treatment efficacy (Tu et al., 2007).

Synthesis and Chemical Analysis

The synthesis of closely related compounds has also been explored for various applications, including the development of new pharmaceutical agents. Studies have detailed the synthesis processes, offering insights into chemical properties and potential applications of such compounds in medical science (Owton et al., 1995).

Pharmacological Modulation

Research into the pharmacological modulation of receptors, such as the serotonin 5-HT1A antagonists, has utilized fluorinated derivatives of compounds structurally related to 3-fluoro-N-(2-methoxyphenyl)-N-((2-oxopyrrolidin-1-yl)methyl)benzamide. These studies contribute to the understanding of receptor function and the development of receptor-targeted therapies (Lang et al., 1999).